Cas no 1073-08-1 (1,2,2,3-tetramethyl-1,3,2-diazasilolidine)

• Product Name: 1,2,2,3-tetramethyl-1,3,2-diazasilolidine
• CAS No: 1073-08-1
• MF: C₆H₁₆N₂Si
• MW: 144.290142059326
• CID: 1183112
• PubChem ID: 12460946
• Update Time: 2025-04-20

1,2,2,3-tetramethyl-1,3,2-diazasilolidine Chemical and Physical Properties

Names and Identifiers

• 1,2,2,3-tetramethyl-1,3,2-diazasilolidine
• 1,2,2,3-Tetramethyl-[1,3,2]diazasilolidin
• 1,2,2,3-Tetramethyl-1,3-diaza-2-sila-cyclopentan
• N,N'-Dimethyl-Si-dimethyl-siliconimidazolin
• 1,3-Diaza-2-silacyclopentane, 1,2,2,3-tetramethyl-
• 1,2,2,3-tetramethyl-[1,3,2]diazasilolidine
• 1,2,2,3-Tetramethyl-1,3-diaza-2-silacyclopentan
• 1,3-Dimethyldiaza-2-dimethylsilacyclopentan
• 1,2,2,3-tetramethyl-1,3,2-diazasilacyclopentane
• CTK0D6562
• 1,2,2,3-Tetramethyl-[1,3,2]diazasilolidin; 1,2,2,3-Tetramethyl-1,3-diaza-2-sila-cyclopentan; N,N'-Dimethyl-Si-dimethyl-siliconimidazolin; 1,3-Diaza-2-silacyclopentane, 1,2,2,3-tetramethyl-; 1,2,2,3-tetramethyl-[1,3,2]diazasilolidine; 1,2,2,3-Tetramethyl-1,3-diaza-2-silacyclopentan; 1,3-Dimethyldiaza-2-dimethylsilacyclopentan; 1,2,2,3-tetramethyl-1,3,2-diazasilacyclopentane; CTK0D6562;
• 1073-08-1
• DTXSID40499171

• Inchi： 1S/C6H16N2Si/c1-7-5-6-8(2)9(7,3)4/h5-6H2,1-4H3
• InChI Key： CYPYAKRRDMYXNE-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)N(C)CCN1C

Computed Properties

• Exact Mass: 144.10838
• Monoisotopic Mass: 144.108275053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48